3-Chloro-9-methyl-1-nitro-10H-phenothiazine

• CAS No.: 76462-15-2
• Molecular Formula: C13H9ClN2O2S
• Molecular Weight: 292.74 g/mol
• IUPAC Name: 3-chloro-9-methyl-1-nitro-10H-phenothiazine
• InChI: InChI=1S/C13H9ClN2O2S/c1-7-3-2-4-10-12(7)15-13-9(16(17)18)5-8(14)6-11(13)19-10/h2-6,15H,1H3
• InChI Key: BZHPMNPHYVKMJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC3=CC(=CC(=C3N2)[N+](=O)[O-])Cl

Description

3-Chloro-9-methyl-1-nitro-10H-phenothiazine is a chemical compound belonging to the phenothiazine class Phenothiazines are heterocyclic compounds containing sulfur and nitrogen atoms in their structure

Preparation Methods

The synthesis of 3-Chloro-9-methyl-1-nitro-10H-phenothiazine typically involves the reaction of 2-aminobenzenethiols with O-halonitrobenzenes. This reaction proceeds through a Smiles rearrangement, resulting in the formation of the phenothiazine core. The reaction conditions often include the use of sodium hydroxide in ethanol, followed by oxidation with hydrogen peroxide in glacial acetic acid to yield the desired product .

Chemical Reactions Analysis

3-Chloro-9-methyl-1-nitro-10H-phenothiazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using hydrogen peroxide in glacial acetic acid to form phenothiazine-5,5-dioxides (sulfones).

Substitution: Electrophilic substitution reactions can occur at the nitrogen and sulfur atoms, as well as at the aromatic ring positions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as tin(II) chloride or iron in hydrochloric acid.

Scientific Research Applications

Chemistry: The compound serves as a building block for the synthesis of more complex phenothiazine derivatives, which are used in the development of new materials and catalysts.

Biology: Phenothiazine derivatives, including 3-Chloro-9-methyl-1-nitro-10H-phenothiazine, have shown antimicrobial activity against various bacterial and fungal strains.

Medicine: Phenothiazines are known for their pharmacological properties, including antipsychotic, antiemetic, and antihistaminic activities.

Industry: The compound is used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Chloro-9-methyl-1-nitro-10H-phenothiazine involves its interaction with various molecular targets and pathways. The compound can act as an electron donor or acceptor, facilitating redox reactions. It can also interact with biological membranes and proteins, leading to changes in their structure and function .

Comparison with Similar Compounds

3-Chloro-9-methyl-1-nitro-10H-phenothiazine can be compared with other phenothiazine derivatives, such as:

3-Chloro-10H-phenothiazine: Lacks the methyl and nitro groups, resulting in different chemical and biological properties.

10-Methyl-10H-phenothiazine: Contains a methyl group at the nitrogen atom, which can influence its pharmacological activity.

Phenothiazine-5-oxide: An oxidized form of phenothiazine with different redox properties.